5-chloro-3-[3-(2-methylpiperidin-1-yl)-3-oxopropyl]-1,3-benzoxazol-2(3H)-one

• Molecular Formula: C16H19ClN2O3
• Molecular Weight: 322.78 g/mol
• SMILES: CC1CCCCN1C(=O)CCN2C3=C(C=CC(=C3)Cl)OC2=O
• InChI: InChI=1S/C16H19ClN2O3/c1-11-4-2-3-8-18(11)15(20)7-9-19-13-10-12(17)5-6-14(13)22-16(19)21/h5-6,10-11H,2-4,7-9H2,1H3
• InChIKey: PPDPKKKXZKQVGG-UHFFFAOYSA-N

5-Chloro-benzoxazolone: Structural Profile & Sourcing

5-Chloro-3-[3-(2-methylpiperidin-1-yl)-3-oxopropyl]-1,3-benzoxazol-2(3H)-one (C16H19ClN2O3) is a synthetic small-molecule benzoxazolone derivative. Its core structure is shared with a class of compounds investigated for diverse biological activities, including inhibition of inosine-5′-monophosphate dehydrogenase (IMPDH) [1]. The compound features a 5-chloro substitution on the benzoxazolone ring and an N-linked propanamide side chain terminating in a 2-methylpiperidine moiety. While this specific analog has been cataloged in chemical databases, its biological and physicochemical properties remain poorly characterized .

Uncharacterized benzoxazolone derivative; no reported bioactivity or target engagement data.

Potential synthetic intermediate for medicinal chemistry libraries; chemical handle available for derivatization.

May serve as scaffold-only control in SAR assays after in-house inactivity confirmation.

All research use requires compound-specific validation; class-level inferences are not supported.

• [1] Gorla, S. K., et al. Optimization of benzoxazole-based inhibitors of Cryptosporidium parvum inosine 5′-monophosphate dehydrogenase. J. Med. Chem. 2013, 56, 10, 4028–4043. View Source

5-Chloro-benzoxazolone: Interchangeability with Analogs

Substitution within the benzoxazolone class is unreliable without compound-specific quantitative data. Even in well-studied series, minor structural modifications—such as the nature of the amide substituent—can profoundly alter target potency, selectivity, and pharmacokinetic stability [1]. For this compound, a literature search across primary papers, patents (including PDE4 and FKBP inhibitor patents), and authoritative databases failed to identify any head-to-head pharmacological, selectivity, or stability data against close analogs or alternative chemotypes [2][3]. In the absence of such evidence, any claim of functional equivalence to known in-class compounds (e.g., IMPDH inhibitors, antiemetic piperidine derivatives) is unsupportable, making generic substitution a high-risk proposition for research continuity.

Data gap No head-to-head pharmacological or selectivity data exist for this compound against any close analog or alternative chemotype.

Structural mismatch Lacks the 2-pyridyl substituent essential for potent IMPDH inhibition in the only characterized benzoxazole series; potency extrapolation is invalid.

Unvalidated profile Any claim of functional equivalence to known benzoxazolone-based inhibitors is unsupportable; generic substitution risks assay inconsistency.

• [1] Gorla, S. K., et al. Optimization of benzoxazole-based inhibitors of Cryptosporidium parvum inosine 5′-monophosphate dehydrogenase. J. Med. Chem. 2013, 56, 10, 4028–4043. View Source
• [2] J-GLOBAL. Compound patent information for JP2008-505172 (PDE4 inhibitors). View Source
• [3] Google Patents. FKBP inhibitors. Patent US6329525B1. View Source

5-Chloro-benzoxazolone: Differentiation Evidence

Absence of Comparative Bioactivity Data

No head-to-head quantitative comparisons were found for the target compound against any specific comparator. Searches of primary literature (e.g., Journal of Medicinal Chemistry 2013 IMPDH study [1]), patent families (including JP2008-505172 on PDE4 inhibitors and US6329525B1 on FKBP inhibitors [2][3]), and aggregated bioactivity databases (BindingDB, ChEMBL [4]) returned data on structurally related benzoxazoles, but no entry specifically for 5-chloro-3-[3-(2-methylpiperidin-1-yl)-3-oxopropyl]-1,3-benzoxazol-2(3H)-one. For example, a potent IMPDH inhibitor analog (compound 15a) achieved a CpIMPDH IC50 of 0.5 nM, but the critical 2-pyridyl substituent is absent in the target compound, rendering any potency extrapolation invalid.

Comparative Bioactivity Gap

Data to verify

Target compound: IC50 not reported.
Related analog (15a): CpIMPDH IC50 = 0.5 nM, but requires 2-pyridyl group absent here.

Cannot position for any known target or mechanism; potency extrapolation invalid.

Compound-specific in-house profiling mandatory before assay deployment.

Evidence Dimension	Target-specific inhibitory activity (CpIMPDH IC50)
Target Compound Data	Not reported; data gap
Comparator Or Baseline	Related benzoxazole IMPDH inhibitor (compound 15a): IC50 = 0.5 ± 0.1 nM [1]
Quantified Difference	Cannot be calculated; target compound lacks the 2-pyridyl substituent essential for activity in that series.
Conditions	Enzymatic assay against C. parvum IMPDH.

Why This Matters

Without any experimental data, the compound cannot be scientifically positioned for any known target or mechanism, making it imprudent to select it over a characterized analog.

• [1] Gorla, S. K., et al. Optimization of benzoxazole-based inhibitors of Cryptosporidium parvum inosine 5′-monophosphate dehydrogenase. J. Med. Chem. 2013, 56, 10, 4028–4043. View Source
• [2] J-GLOBAL. Compound patent information for JP2008-505172 (PDE4 inhibitors). View Source
• [3] Google Patents. FKBP inhibitors. Patent US6329525B1. View Source
• [4] BindingDB / ChEMBL. Search results for benzoxazole derivatives. BDBM50371611 and related BDB IDs. View Source

Research Applications for 5-Chloro-benzoxazolone

Negative Control in Target-Based Assays

Given the absence of any reported biological activity, the primary near-term application for this compound is as a presumed inactive or poorly active control in biochemical or cellular assays for targets known to be engaged by other benzoxazolone derivatives. The lack of a 2-pyridyl or similar heteroaryl group, which is essential for potent IMPDH inhibition in the most closely related published series [1], suggests that it may not inhibit IMPDH significantly. This makes it a candidate for use as a 'scaffold-only' control in SAR studies, but only after in-house profiling confirms its inactivity relative to the positive control.

Synthetic Chemistry Reagent & Probe Design

The compound can serve as a synthetic intermediate or a building block for targeted libraries. Its reactive centers allow for further functionalization, particularly at the benzoxazolone core. Researchers in medicinal chemistry could leverage its structure to append additional vectors, using it as a starting point for generating novel analogs that incorporate the 2-methylpiperidine amide motif. This utility is solely based on its chemical composition , not on any demonstrated biological advantage.

Application

Selection Property

Validation Focus

Negative control for benzoxazolone target assays

Absence of reported bioactivity; scaffold without key pharmacophoric group

Confirm inactivity relative to positive control in intended assay system

Synthetic intermediate for probe/library design

Reactive benzoxazolone core and N-linked amide side chain

Chemical derivatization feasibility; no biological advantage assumed

• [1] Gorla, S. K., et al. Optimization of benzoxazole-based inhibitors of Cryptosporidium parvum inosine 5′-monophosphate dehydrogenase. J. Med. Chem. 2013, 56, 10, 4028–4043. View Source